1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3-tosyl-1H-imidazol-2(3H)-one

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]imidazol-2-one
• InChI: InChI=1S/C22H24N4O4S/c1-18-7-9-20(10-8-18)31(29,30)26-16-15-25(22(26)28)17-21(27)24-13-11-23(12-14-24)19-5-3-2-4-6-19/h2-10,15-16H,11-14,17H2,1H3
• InChI Key: QBXMZXZBCVVQEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CN(C2=O)CC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol

Description

1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3-tosyl-1H-imidazol-2(3H)-one, commonly known as OPET, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. OPET is a small molecule that belongs to the class of imidazolone derivatives and is known for its unique pharmacological properties.

Scientific Research Applications

ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways

Phenolic antioxidants can form coupling adducts with ABTS•+, undergoing oxidative degradation into specific adducts. This process is essential for elucidating the antioxidant capacities of compounds, which may include derivatives similar to the one . This insight is crucial for developing new antioxidant compounds with enhanced efficacy and specificity (Ilyasov et al., 2020).

Phenylpiperazine Derivatives: A Patent Review

Phenylpiperazine derivatives exhibit a wide range of therapeutic potentials, highlighting the versatility of this scaffold in medicinal chemistry. The review suggests exploring new fields beyond CNS disorders, indicating the potential for discovering new applications for compounds structurally related to the query compound (Maia et al., 2012).

Recent Developments and Biological Activities of 5-Oxo-Imidazolones Derivatives

5-Oxo-imidazolone derivatives, including those with structural similarities to the query compound, show significant biological potency, underlining their importance in drug discovery. The review covers synthesis and potencies of such derivatives, emphasizing their role in modern pharmacology (Yellasubbaiah et al., 2021).

Chemical Inhibitors of Cytochrome P450 Isoforms

This review discusses the selectivity and potency of chemical inhibitors targeting major human hepatic CYP isoforms. Given the importance of CYP enzymes in drug metabolism, compounds with structures akin to the one could serve as potential inhibitors or substrates for these enzymes, affecting the metabolism of various drugs (Khojasteh et al., 2011).

Synthesis and Transformation of 4-Phosphorylated Derivatives of 1,3-Azoles

This paper systematizes information on the synthesis and properties of 4-phosphorylated 1,3-azoles, including imidazole derivatives. Such compounds, due to their chemical and biological properties, could be relevant to the synthesis or modification of the compound , showing diverse activities including antihypertensive and neurodegenerative effects (Abdurakhmanova et al., 2018).